Cas no 1261901-01-2 (4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid
• CAS No: 1261901-01-2
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320665
• CID: 2762245
• PubChem ID: 53226565
• Update Time: 2025-06-11

4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%
• 4',5-Difluoro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1261901-01-2
• MFCD18320665
• 4-FLUORO-2-(4-FLUORO-3-METHOXYPHENYL)BENZOIC ACID
• DTXSID60690183
• 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid

• MDL： MFCD18320665
• Inchi： 1S/C14H10F2O3/c1-19-13-6-8(2-5-12(13)16)11-7-9(15)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： VFIBKAOOUMGTQR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(=C(C=1)OC)F

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid

Research Brief on 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid (CAS: 1261901-01-2): Recent Advances and Applications in Chemical Biology and Medicine

4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid (CAS: 1261901-01-2) is a fluorinated benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role as a building block in drug discovery, particularly in the development of small-molecule inhibitors and probes for biological targets. The presence of fluorine atoms and a methoxy group in its structure enhances its metabolic stability and binding affinity, making it a valuable candidate for medicinal chemistry applications.

Recent studies have focused on the synthesis and optimization of 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for developing targeted therapies.

In addition to its role in kinase inhibition, 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid has been investigated for its utility in chemical biology. A 2022 study published in ACS Chemical Biology utilized this compound as a fluorescent probe to study protein-ligand interactions. The researchers modified the benzoic acid core with a fluorophore, enabling real-time visualization of binding events in live cells. This approach provided insights into the dynamics of protein-ligand interactions, offering a new tool for studying cellular pathways.

The compound's pharmacokinetic properties have also been a subject of interest. A recent preclinical study evaluated its bioavailability and metabolic stability in rodent models. The results, published in Drug Metabolism and Disposition, indicated that 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid exhibits favorable oral bioavailability and a half-life suitable for therapeutic applications. These findings support its further development as a drug candidate or a pharmacokinetic enhancer for co-administered drugs.

Despite these promising advances, challenges remain in the clinical translation of 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous preclinical testing. Future research directions may include structural modifications to enhance selectivity and reduce side effects, as well as exploring its applications in combination therapies. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this compound in medicine.

In conclusion, 4-Fluoro-2-(4-fluoro-3-methoxyphenyl)benzoic acid (CAS: 1261901-01-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with recent studies highlighting its efficacy and pharmacokinetic advantages. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its clinical use.